Cas no 37589-22-3 (3-Phenyladamantane-1-carboxylic acid)

3-Phenyladamantane-1-carboxylic acid Properties

Names and Identifiers

• 3-Phenyladamantane-1-carboxylic acid
• 3-phenyl-1-adamantanecarboxylic acid
• 3-PHENYL-ADAMANTANE-1-CARBOXYLIC ACID
• Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-phenyl-
• SR-01000391306-1
• DTXSID90958642
• MFCD01673970
• 1-Phenyl-3-adamantanecarboxylic acid
• Oprea1_435743
• APWLCUAAISKVPI-UHFFFAOYSA-N
• HMS1408C09
• SR-01000391306
• 3-phenyladamantane-1-carboxylicacid
• BS-37773
• EN300-00163
• CS-0218111
• SCHEMBL1548744
• 37589-22-3
• 1-phenyl-3-adamantanecarboxylicaci
• 1-phenyladamantane-3-carboxylic acid
• Enamine_004981
• AKOS016128193
• AKOS000114583
• Z56881209
• 3-ADAMANTANECARBOXYLIC ACID, 1-PHENYL-
• IDI1_007568
• BRN 2622429
• AG-690/09406021
• 3-phenyltricyclo[3.3.1.13,7]decane-1-carboxylic acid
• G49518
• ALBB-035378
• DB-395270
• +Expand

• MDL： MFCD01673970
• InChIKey： APWLCUAAISKVPI-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H20O2/c18-15(19)17-9-12-6-13(10-17)8-16(7-12,11-17)14-4-2-1-3-5-14/h1-5,12-13H,6-11H2,(H,18,19)
• SMILES： C1=CC=C(C=C1)C23CC4CC(C2)CC(C4)(C3)C(=O)O

Computed Properties

• Exact Mass: 255.13857
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 256.14633
• Heavy Atom Count: 19
• Complexity: 380
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• PSA: 40.13
• Boiling Point: 408.8°Cat760mmHg
• Flash Point: 190.1°C
• Density: 1.248